2,3-Dichloro-6-hydroxymethylquinoxaline

• Molecular Formula: C9H6Cl2N2O
• Molecular Weight: 229.06 g/mol
• IUPAC Name: (2,3-dichloroquinoxalin-6-yl)methanol
• InChI: InChI=1S/C9H6Cl2N2O/c10-8-9(11)13-7-3-5(4-14)1-2-6(7)12-8/h1-3,14H,4H2
• InChI Key: ZMEASFMLRGBMHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CO)N=C(C(=N2)Cl)Cl

Description

2,3-Dichloro-6-hydroxymethylquinoxaline is a useful research compound. Its molecular formula is C9H6Cl2N2O and its molecular weight is 229.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 25.3 g portion of 2,3-dichloroquinoxaline-6-carbonyl chloride synthesized in accordance with the procedure disclosed in JP-A 57-98274 in 400 ml of anhydrous 1,4-dioxane, was added 14.0 g of sodium borohydride, and the mixture was stirred at room temperature for 10 minutes in an atmosphere of nitrogen. With cooling on an ice bath, to this was added dropwise 100 ml of water. Thereafter, 1,4-dioxane was evaporated under a reduced pressure, and the resulting residue was purified by chromatography on a silica gel column (eluent, hexane/ethyl acetate) to obtain 8.75 g of 2,3-dichloro-6-hydroxymethylquinoxaline.